Cas no 2229000-30-8 (2-(1-benzothiophen-2-yl)-1-methylpiperazine)

• Product Name: 2-(1-benzothiophen-2-yl)-1-methylpiperazine
• CAS No: 2229000-30-8
• MF: C₁₃H₁₆N₂S
• MW: 232.344541549683
• CID: 6244871
• PubChem ID: 165973798
• Update Time: 2025-10-24

2-(1-benzothiophen-2-yl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzothiophen-2-yl)-1-methylpiperazine
• 2229000-30-8
• EN300-1803563

• Inchi： 1S/C13H16N2S/c1-15-7-6-14-9-11(15)13-8-10-4-2-3-5-12(10)16-13/h2-5,8,11,14H,6-7,9H2,1H3
• InChI Key： BIWPAODKJDZRPJ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1CNCCN1C

Computed Properties

• Exact Mass: 232.10341969g/mol
• Monoisotopic Mass: 232.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.5Ų

Additional information on 2-(1-benzothiophen-2-yl)-1-methylpiperazine

Introduction to 2-(1-benzothiophen-2-yl)-1-methylpiperazine (CAS No. 2229000-30-8)

2-(1-benzothiophen-2-yl)-1-methylpiperazine, also known by its CAS number 2229000-30-8, is a complex organic compound with a unique structure that combines a benzothiophene moiety and a piperazine ring. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its potential applications in drug development and as a building block for advanced materials. In this article, we will delve into the structural characteristics, chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of 2-(1-benzothiophen-2-yl)-1-methylpiperazine is characterized by a benzothiophene group attached to the piperazine ring at the 1-position. The benzothiophene moiety, which consists of a fused benzene and thiophene ring system, contributes to the compound's aromaticity and electronic properties. The piperazine ring, on the other hand, introduces nitrogen atoms into the structure, enhancing its ability to form hydrogen bonds and interact with biological targets. This combination makes the compound highly versatile for various chemical and biological applications.

Recent studies have highlighted the potential of benzothiophene-containing compounds in drug discovery. For instance, researchers have explored the use of such compounds in the development of neuroprotective agents for treating neurodegenerative diseases like Alzheimer's and Parkinson's. The unique electronic properties of the benzothiophene group allow for interactions with key proteins involved in these diseases, making it a promising candidate for therapeutic interventions.

In addition to its biological applications, 2-(1-benzothiophen-2-yl)-1-methylpiperazine has also been investigated for its role in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of novel metal-organic frameworks (MOFs). These MOFs have potential applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have further enhanced their stability and functionality, making them highly sought after in industrial settings.

The synthesis of benzothiophene-piperazine derivatives typically involves multi-step reactions that require precise control over reaction conditions. One common approach is the coupling of benzothiophene derivatives with piperazine via nucleophilic aromatic substitution or Suzuki-Miyaura cross-coupling reactions. These methods ensure high yields and selectivity, making them suitable for large-scale production. Researchers are continuously exploring new synthetic pathways to improve efficiency and reduce costs associated with the production of these compounds.

The chemical properties of CAS No. 2229000-30-8 are highly dependent on its molecular structure. The presence of sulfur atoms in the benzothiophene ring contributes to its distinct odor and thermal stability. Additionally, the nitrogen atoms in the piperazine ring enable strong intermolecular interactions, which are crucial for its performance in biological systems and materials applications.

In terms of safety considerations, while benzothiophene-containing compounds are generally considered non-toxic under normal handling conditions, proper precautions should be taken during synthesis and storage to avoid exposure to hazardous fumes or residues. Occupational safety guidelines recommend using appropriate personal protective equipment (PPE) when working with such compounds.

The demand for compounds like CAS No. 2229000-30-8 continues to grow as researchers uncover new applications across diverse industries. From drug discovery to advanced materials development, this compound represents a versatile tool that bridges multiple disciplines within chemistry and materials science.

In conclusion, 2-(1-benzothiophen-2-yl)-1-methylpiperazine, or CAS No. 2229000-30-8, stands out as a significant compound with wide-ranging applications due to its unique structure and chemical properties. As research progresses, we can expect even more innovative uses for this compound in both scientific research and industrial settings.